tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate
Brand Name: Vulcanchem
CAS No.:
VCID: VC15852361
InChI: InChI=1S/C13H20N2O2S/c1-9-6-10(7-14-11(9)18-5)8-15-12(16)17-13(2,3)4/h6-7H,8H2,1-5H3,(H,15,16)
SMILES:
Molecular Formula: C13H20N2O2S
Molecular Weight: 268.38 g/mol

tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate

CAS No.:

Cat. No.: VC15852361

Molecular Formula: C13H20N2O2S

Molecular Weight: 268.38 g/mol

* For research use only. Not for human or veterinary use.

tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate -

Specification

Molecular Formula C13H20N2O2S
Molecular Weight 268.38 g/mol
IUPAC Name tert-butyl N-[(5-methyl-6-methylsulfanylpyridin-3-yl)methyl]carbamate
Standard InChI InChI=1S/C13H20N2O2S/c1-9-6-10(7-14-11(9)18-5)8-15-12(16)17-13(2,3)4/h6-7H,8H2,1-5H3,(H,15,16)
Standard InChI Key MLBDLCAAZQSUJF-UHFFFAOYSA-N
Canonical SMILES CC1=CC(=CN=C1SC)CNC(=O)OC(C)(C)C

Introduction

tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate is a carbamate compound that has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields. This compound belongs to the class of carbamates, which are esters or salts of carbamic acid. It incorporates a pyridine ring, which is substituted with a methylthio group, enhancing its biological activity.

Key Characteristics:

  • Molecular Formula: C13H20N2O2S

  • Molecular Weight: 268.38 g/mol

  • Chemical Class: Carbamate

Synthesis of tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate

The synthesis of this compound typically involves several key steps, which require careful control of reaction conditions such as temperature, inert atmosphere, and reaction time to optimize yield and purity. The process often starts with readily available precursors in organic chemistry laboratories.

Synthesis Steps:

  • Starting Materials: The synthesis begins with appropriate pyridine derivatives and carbamate precursors.

  • Reaction Conditions: The reaction may involve the use of an inert atmosphere (e.g., nitrogen) and controlled temperature.

  • Purification: The final product is purified using standard organic chemistry techniques.

Potential Applications

Compounds containing pyridine and carbamate moieties can exhibit significant biological activity, making tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate a candidate for various applications, particularly in medicinal chemistry and drug development.

Potential Uses:

  • Medicinal Chemistry: The compound may interact with biological targets, influencing specific pathways.

  • Drug Development: Its unique structure suggests potential therapeutic effects.

Research Findings and Analysis

Studies on tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate involve spectroscopic techniques like NMR and IR to confirm its structural integrity and purity. Molecular docking studies can provide insights into its interaction with biological targets.

Spectroscopic Analysis:

  • NMR: Used to confirm the structure and purity of the compound.

  • IR: Provides information on functional groups present.

Comparison with Similar Compounds

Several compounds share structural similarities with tert-Butyl ((5-methyl-6-(methylthio)pyridin-3-yl)methyl)carbamate. These include:

Compound NameStructureUnique Features
Tert-Butyl CarbamateBasic structure without pyridine; used widely in organic synthesis.
5-MethylpyridineLacks the carbamate functionality; primarily used as a solvent and reagent.
Methylthio-substituted PyridinesExhibits diverse biological activities; used in drug discovery.

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